Cas no 2095412-07-8 (7-Indolizinecarboxaldehyde, 2-bromo-)

• Product Name: 7-Indolizinecarboxaldehyde, 2-bromo-
• CAS No: 2095412-07-8
• MF: C₉H₆BrNO
• MW: 224.054041385651
• CID: 5183718
• PubChem ID: 129019478
• Update Time: 2026-03-05

7-Indolizinecarboxaldehyde, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 7-Indolizinecarboxaldehyde, 2-bromo-
• 2-Bromoindolizine-7-carbaldehyde
• SCHEMBL18727804
• G76597
• 2095412-07-8

• Inchi： 1S/C9H6BrNO/c10-8-4-9-3-7(6-12)1-2-11(9)5-8/h1-6H
• InChI Key： LASNLCUXSIXXSJ-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC(C=O)=C2)C=C1Br

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.5Ų

Additional information on 7-Indolizinecarboxaldehyde, 2-bromo-

2-Bromo-7-Indolizinecarboxaldehyde (CAS No. 2095412-07-8): A Comprehensive Overview

2-Bromo-7-indolizinecarboxaldehyde (CAS No. 2095412-07-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its brominated indolizine core and carboxaldehyde functional group, offers a rich platform for the development of novel therapeutic agents and advanced materials.

The indolizine scaffold is a bicyclic heterocycle that combines the structural features of indole and pyridine. This unique architecture provides a diverse range of chemical reactivity and biological activity, making it an attractive target for synthetic chemists and medicinal chemists alike. The introduction of a bromine substituent at the 2-position and a carboxaldehyde group at the 7-position further enhances the compound's versatility and potential applications.

Recent studies have highlighted the significance of 2-bromo-7-indolizinecarboxaldehyde in various areas of research. For instance, in the field of medicinal chemistry, this compound has been explored as a potential lead molecule for the development of new drugs targeting specific biological pathways. The bromine substituent can facilitate targeted delivery and enhance binding affinity to specific receptors, while the carboxaldehyde group can be readily modified to introduce additional functional groups or linkers for conjugation with other bioactive molecules.

In organic synthesis, 2-bromo-7-indolizinecarboxaldehyde serves as a valuable building block for the construction of complex organic molecules. Its reactivity has been exploited in various synthetic transformations, including cross-coupling reactions, nucleophilic additions, and oxidative processes. These reactions enable the synthesis of a wide array of derivatives with tailored properties, making it an essential intermediate in the synthesis of natural products and pharmaceuticals.

One notable application of 2-bromo-7-indolizinecarboxaldehyde is in the development of fluorescent probes for bioimaging. The indolizine core can be modified to incorporate fluorophores, allowing for the visualization of specific cellular processes or biomolecules. The bromine substituent can be used to fine-tune the photophysical properties of these probes, such as their absorption and emission spectra, thereby enhancing their sensitivity and selectivity.

Furthermore, 2-bromo-7-indolizinecarboxaldehyde has shown promise in the field of materials science. Its unique electronic structure and chemical reactivity make it suitable for the fabrication of functional materials with applications in electronics, sensors, and energy storage devices. For example, derivatives of this compound have been used to create conductive polymers and electroactive materials with enhanced performance characteristics.

The synthesis of 2-bromo-7-indolizinecarboxaldehyde typically involves multistep procedures that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions from appropriate precursors followed by bromination and oxidation steps. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, contributing to the growing interest in this compound.

In conclusion, 2-bromo-7-indolizinecarboxaldehyde (CAS No. 2095412-07-8) represents a highly valuable compound with broad applications in chemistry and related fields. Its unique structural features and chemical properties make it an ideal candidate for further exploration in drug discovery, materials science, and other cutting-edge research areas. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.